Cas no 2229105-02-4 (3-amino-2-(difluoromethyl)-1,1-difluoropropylbenzene)

• Product Name: 3-amino-2-(difluoromethyl)-1,1-difluoropropylbenzene
• CAS No: 2229105-02-4
• MF: C₁₀H₁₁F₄N
• MW: 221.194656610489
• CID: 6083639
• PubChem ID: 165672727
• Update Time: 2025-05-25

3-amino-2-(difluoromethyl)-1,1-difluoropropylbenzene Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-(difluoromethyl)-1,1-difluoropropylbenzene
• [3-amino-2-(difluoromethyl)-1,1-difluoropropyl]benzene
• 2229105-02-4
• EN300-1862299

• Inchi： 1S/C10H11F4N/c11-9(12)8(6-15)10(13,14)7-4-2-1-3-5-7/h1-5,8-9H,6,15H2
• InChI Key： CJSLDQHKCJNTSM-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1)(C(C(F)F)CN)F

Computed Properties

• Exact Mass: 221.08276200g/mol
• Monoisotopic Mass: 221.08276200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26Ų

Additional information on 3-amino-2-(difluoromethyl)-1,1-difluoropropylbenzene

Comprehensive Overview of 3-amino-2-(difluoromethyl)-1,1-difluoropropylbenzene (CAS No. 2229105-02-4)

3-amino-2-(difluoromethyl)-1,1-difluoropropylbenzene (CAS No. 2229105-02-4) is a fluorinated organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in pharmaceuticals, agrochemicals, and material science. The presence of multiple fluorine atoms and an amino group in its molecular framework makes it a versatile intermediate for synthesizing more complex molecules. Researchers and industry professionals are increasingly interested in this compound, particularly for its role in developing novel drug candidates and specialty chemicals.

The compound's systematic name, 3-amino-2-(difluoromethyl)-1,1-difluoropropylbenzene, highlights its structural features, including a benzene ring substituted with a propyl chain containing difluoromethyl and amino groups. This configuration contributes to its unique physicochemical properties, such as enhanced lipophilicity and metabolic stability, which are critical in medicinal chemistry. As the demand for fluorinated building blocks grows, this compound is being explored for its potential in targeted drug delivery systems and bioconjugation applications.

In the context of current trends, 3-amino-2-(difluoromethyl)-1,1-difluoropropylbenzene aligns with the rising interest in sustainable fluorination methods and green chemistry. With environmental concerns driving innovation, researchers are investigating eco-friendly synthetic routes for fluorinated compounds like this one. Additionally, its potential use in bioactive molecule design has sparked discussions in drug discovery forums and academic publications, making it a hot topic in organic synthesis circles.

From a commercial perspective, the compound's CAS No. 2229105-02-4 serves as a unique identifier for procurement and regulatory compliance. Suppliers and manufacturers often highlight its purity and stability, which are crucial for high-throughput screening and process optimization. Given its niche yet expanding applications, it is frequently searched alongside terms like "fluorinated amine derivatives" and "benzene-based intermediates" in chemical databases.

Looking ahead, 3-amino-2-(difluoromethyl)-1,1-difluoropropylbenzene is poised to play a pivotal role in advancing precision medicine and smart materials. Its compatibility with modern catalytic fluorination techniques and click chemistry further enhances its appeal. As interdisciplinary research continues to uncover new possibilities, this compound remains a subject of keen interest for scientists and industry leaders alike.